Cas no 1396676-29-1 (2-(2,4-dichlorophenoxy)-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylacetamide)

• Product Name: 2-(2,4-dichlorophenoxy)-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylacetamide
• CAS No: 1396676-29-1
• MF: C₁₉H₂₁Cl₂NO₄
• MW: 398.280343770981
• CID: 6268063
• PubChem ID: 71782056
• Update Time: 2025-06-25

2-(2,4-dichlorophenoxy)-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylacetamide
• 1396676-29-1
• VU0525298-1
• AKOS024524182
• 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)acetamide
• 2-(2,4-dichlorophenoxy)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]acetamide
• F5857-3931

• Inchi： 1S/C19H21Cl2NO4/c1-19(24,10-13-3-6-15(25-2)7-4-13)12-22-18(23)11-26-17-8-5-14(20)9-16(17)21/h3-9,24H,10-12H2,1-2H3,(H,22,23)
• InChI Key： FVDJAAJQEPXFBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCC(C)(CC1C=CC(=CC=1)OC)O)=O)Cl

Computed Properties

• Exact Mass: 397.0847635g/mol
• Monoisotopic Mass: 397.0847635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,4-dichlorophenoxy)-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylacetamide

Professional Introduction of Compound CAS No 1396676-29-1: 2-(2,4-Dichlorophenoxy)-N-2-Hydroxy-3-(4-Methoxyphenyl)-2-Methylpropylacetamide

The compound with CAS No 1396676-29-1, known as 2-(2,4-dichlorophenoxy)-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylacetamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in various industries. The molecule is characterized by its intricate combination of functional groups, including a dichlorophenoxy moiety, a hydroxyl group, and a methoxy-substituted phenyl ring, all integrated into a single structure.

Recent studies have highlighted the importance of understanding the synthesis and characterization of this compound. Researchers have employed advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its structural features. The compound's stability under various conditions has been thoroughly investigated, revealing its resilience to thermal degradation and chemical reactivity under controlled environments.

One of the most promising applications of 2-(2,4-dichlorophenoxy)-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylacetamide lies in its potential as a precursor in pharmaceutical chemistry. Its ability to form stable amide bonds makes it an ideal candidate for drug delivery systems and bioactive molecules. Moreover, the compound's hydroxyl group provides opportunities for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent research has explored its role in enhancing the performance of organic field-effect transistors (OFETs), where its ability to modulate charge transport properties has been extensively studied.

The synthesis of CAS No 1396676-29-1 involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of intermediate compounds such as dichlorophenol derivatives and their subsequent coupling with acetyl groups. The optimization of these steps has been a focus of recent studies, with researchers aiming to improve yield and purity while minimizing environmental impact.

From an environmental perspective, the biodegradability and toxicity of this compound have been assessed to ensure its safe handling and disposal. Studies indicate that under aerobic conditions, the compound undergoes gradual degradation, releasing non-toxic byproducts. These findings are crucial for its industrial application, as they align with current sustainability trends and regulatory requirements.

In conclusion, compound CAS No 1396676-29-1, or 2-(2,4-dichlorophenoxy)-N-2-hydroxy-3-(4-methoxyphenyl)-2-methylpropylacetamide, represents a significant advancement in organic chemistry. Its versatile structure and wide-ranging applications position it as a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.